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Compound of Interest

Compound Name: MethADP trisodium

Cat. No.: B10854124 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling MethADP (2-Methylthioadenosine 5'-diphosphate)

trisodium salt. The following procedures are based on best practices for handling similar

nucleotide trisodium salts and are intended to ensure a safe laboratory environment.

Immediate Safety Precautions
While specific hazard data for MethADP trisodium salt is not fully available, it is prudent to

handle it as a potentially irritating compound, particularly in its powdered form. The primary

routes of exposure are inhalation of dust, and contact with eyes and skin.

Operational Plan: Personal Protective Equipment
(PPE)
The selection of appropriate PPE is critical to minimize exposure. The following table

summarizes the recommended PPE for handling MethADP trisodium salt.
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Protection Type Recommended Equipment
Specifications & Best

Practices

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166. A face shield

may be required if there is a

risk of splashing.[1][2]

Hand Protection
Nitrile or PVC disposable

gloves.

Inspect gloves for pinholes

before use. Use proper glove

removal technique to avoid

skin contact. Dispose of

contaminated gloves after use.

[3][4]

Body Protection
Laboratory coat or impervious

clothing.

Should be worn at all times to

prevent skin contact.[2][5]

Respiratory Protection Dust mask or respirator.

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended if

handling large quantities or if

dust is generated.[1][3]

Experimental Workflow: PPE Selection
The following diagram outlines the logical workflow for selecting the appropriate personal

protective equipment when handling MethADP trisodium salt.
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Hazard Assessment

PPE Selection

Action

Start: Handling MethADP Trisodium Salt

Is the compound in powdered form?

Handling large quantities or potential for aerosolization?

Yes

Is there a risk of splashing (e.g., making solutions)?

No

No

Wear Dust Mask/
Respirator

Yes

Wear Safety Glasses/
Goggles

No

Wear Face Shield

Yes

Wear Nitrile/
PVC Gloves

Wear Lab Coat

Proceed with Experiment

Click to download full resolution via product page

PPE Selection Workflow for MethADP Trisodium Salt
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Handling and Storage
Ventilation: Use in a well-ventilated area. A chemical fume hood is recommended, especially

when working with the powdered form to minimize dust generation.[1][6]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[1][3]

Storage: Store in a tightly sealed container in a cool, dry place.[5]

Disposal Plan
As MethADP trisodium salt is not classified as a hazardous material based on information for

similar compounds, the following disposal procedures should be followed:

Solid Waste:

For small quantities of solid MethADP trisodium salt, carefully sweep up the material,

avoiding dust generation, and place it into a suitable, labeled disposal container.

This container can then be disposed of in the regular laboratory trash, provided it is not

contaminated with other hazardous materials.[7]

Liquid Waste (Solutions):

Aqueous solutions of MethADP trisodium salt can typically be disposed of down the drain

with copious amounts of water, assuming they do not contain other hazardous chemicals.

Always check with your institution's Environmental Health and Safety (EHS) office for

specific guidelines on aqueous waste disposal.

Contaminated Materials:

Gloves, wipes, and other materials contaminated with MethADP trisodium salt should be

placed in a sealed bag and disposed of in the regular laboratory trash.

Empty Containers:
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Rinse empty containers thoroughly with water. The rinsate can be poured down the drain.

Deface the label on the container before disposing of it in the appropriate recycling or

trash receptacle.[7]

Disclaimer: This information is provided as a general guide. Always consult your institution's

specific safety protocols and the most current Safety Data Sheet (SDS) for any chemical before

use. If an SDS for MethADP trisodium salt becomes available, its recommendations should

supersede the information provided here.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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